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Compound of Interest

Compound Name: ML380

Cat. No.: B609160 Get Quote

For Immediate Implementation: This document provides critical safety and logistical guidance

for the handling and disposal of ML380, a potent and selective M5 muscarinic acetylcholine

receptor positive allosteric modulator. All personnel must adhere to these procedures to ensure

a safe laboratory environment.

ML380 is a neuroactive compound with a CAS Number of 1627138-52-6.[1] While a specific

Safety Data Sheet (SDS) is not readily available, the potent and selective nature of this

compound necessitates handling with the utmost care, treating it as a potentially hazardous

substance. The following guidelines are based on best practices for handling potent research

chemicals.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to prevent exposure through inhalation, dermal

contact, or ingestion. The following table summarizes the required PPE for all stages of ML380
handling.
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PPE Category Item
Standard/Specificat
ion

Purpose

Hand Protection Double Nitrile Gloves ASTM D6319

Prevents skin contact.

Double gloving

provides an extra

barrier against

contamination.

Eye Protection Safety Goggles ANSI Z87.1

Protects eyes from

splashes and airborne

particles.

Face Protection Face Shield ANSI Z87.1

To be worn over

safety goggles to

protect the entire face

from splashes.

Body Protection
Disposable Lab Coat

with Knit Cuffs

Protects skin and

personal clothing from

contamination.

Respiratory Protection
NIOSH-approved N95

Respirator or higher

Prevents inhalation of

airborne particles,

especially when

handling the solid

compound.

Foot Protection Closed-toe Shoes
Protects feet from

spills.

Operational Plan: From Receipt to Disposal
Adherence to a strict, step-by-step protocol is crucial for minimizing exposure risk.

Receiving and Storage
Upon receipt, visually inspect the container for any signs of damage or leakage.
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Store ML380 in a designated, clearly labeled, and well-ventilated "Potent Compound"

storage area, away from incompatible materials.

The storage container must be tightly sealed.

Preparation of Solutions
All handling of solid ML380 must be conducted within a certified chemical fume hood or a

glove box to control airborne particles.

Use a dedicated set of non-sparking spatulas and weighing papers.

When dissolving, add the solvent to the solid slowly to avoid splashing.

Handling of Solutions
Clearly label all solutions with the compound name, concentration, date, and hazard

warning.

Use a fume hood for all procedures involving the transfer or use of ML380 solutions.

Avoid the use of needles and syringes whenever possible to prevent accidental sharps

injuries. If unavoidable, use syringes with locking mechanisms.

Spill Management
In case of a spill, evacuate the immediate area and alert colleagues.

Wear the full complement of prescribed PPE before starting cleanup.

For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand).

For larger spills, follow your institution's hazardous material spill response protocol.

Collect all cleanup materials in a sealed, labeled hazardous waste container.

Disposal Plan
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Proper disposal of ML380 and all contaminated materials is critical to prevent environmental

contamination and accidental exposure.

Waste Segregation: All materials that have come into contact with ML380, including gloves,

weighing papers, pipette tips, and empty vials, must be considered hazardous waste.

Waste Containers: Use dedicated, clearly labeled, and leak-proof hazardous waste

containers.

Disposal Route: Do not dispose of ML380 down the drain or in the regular trash. All ML380
waste must be disposed of through your institution's hazardous waste management

program. This typically involves incineration by a licensed waste disposal contractor.

Decontamination: All non-disposable equipment (e.g., glassware, spatulas) must be

thoroughly decontaminated. A common procedure involves rinsing with a suitable solvent

(e.g., ethanol) followed by washing with soap and water. The solvent rinse should be

collected as hazardous waste.

Experimental Workflow for Safe Handling of ML380

Preparation Handling & Experimentation Cleanup & Disposal

Don Full PPE Work in Fume Hood / Glove Box Weigh Solid ML380 Dissolve in Solvent Transfer Solution Perform Experiment Decontaminate Equipment Dispose of Contaminated Waste Doff PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling of ML380 from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b609160?utm_src=pdf-body
https://www.benchchem.com/product/b609160?utm_src=pdf-body
https://www.benchchem.com/product/b609160?utm_src=pdf-body
https://www.benchchem.com/product/b609160?utm_src=pdf-body
https://www.benchchem.com/product/b609160?utm_src=pdf-body
https://www.benchchem.com/product/b609160?utm_src=pdf-body-img
https://www.benchchem.com/product/b609160?utm_src=pdf-body
https://www.benchchem.com/product/b609160?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. hazmatschool.com [hazmatschool.com]

To cite this document: BenchChem. [Safeguarding Your Research: Essential Safety and
Handling Protocols for ML380]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609160#personal-protective-equipment-for-handling-
ml380]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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